Cas no 1689957-59-2 ((2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid)

• Product Name: (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid
• CAS No: 1689957-59-2
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5275268
• PubChem ID: 94964871
• Update Time: 2025-05-26

(2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid
• EN300-697173
• 1689957-59-2

• Inchi： 1S/C9H19N3O2/c1-11-4-6-12(7-5-11)3-2-8(10)9(13)14/h8H,2-7,10H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： BATMMXXKXCOKQX-MRVPVSSYSA-N
• SMILES： OC([C@@H](CCN1CCN(C)CC1)N)=O

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 69.8Ų

Additional information on (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid

Comprehensive Overview of (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid (CAS No. 1689957-59-2)

(2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid (CAS No. 1689957-59-2) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound features a unique structural combination of a piperazine ring and an amino acid backbone, making it a valuable intermediate in drug discovery. Its stereospecificity (R-configuration) and functional groups contribute to its potential applications in modulating biological targets, particularly in central nervous system (CNS) therapeutics and enzyme inhibition studies.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid. Researchers frequently search for "chiral building blocks for drug design" or "piperazine derivatives in medicinal chemistry," reflecting its relevance in modern high-throughput screening. The compound's CAS No. 1689957-59-2 is often queried in databases like PubChem and Reaxys for physicochemical properties, underscoring its role in structure-activity relationship (SAR) studies.

The synthesis of (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid involves multi-step organic reactions, including asymmetric hydrogenation and N-alkylation techniques. Its water solubility and logP values are critical parameters for bioavailability predictions—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) modeling. Pharmaceutical companies exploring "blood-brain barrier permeability enhancers" may find this compound intriguing due to its polar surface area and hydrogen bonding capacity.

In peptide mimetics development, (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid serves as a versatile scaffold. Its methylpiperazine moiety can improve target binding affinity, while the carboxyl group enables conjugation with other pharmacophores. These attributes align with current industry demands for "next-generation GPCR modulators" and "allosteric drug candidates," frequently discussed in bioinformatics forums.

From a green chemistry perspective, the compound's synthetic route has been optimized to reduce environmental impact, addressing the growing demand for "sustainable pharmaceutical manufacturing." Analytical methods such as HPLC chiral separation and LC-MS quantification are essential for quality control, topics often searched alongside CAS No. 1689957-59-2 in analytical science communities.

Ongoing research explores the compound's potential in neurodegenerative disease models, particularly for dopamine receptor interactions. This connects to trending searches like "Parkinson's disease drug leads" and "neuroprotective agents." The methylpiperazine component may influence receptor subtype selectivity, a key consideration in precision medicine approaches.

In conclusion, (2R)-2-amino-4-(4-methylpiperazin-1-yl)butanoic acid (CAS No. 1689957-59-2) represents a multifaceted tool in contemporary drug development. Its structural features bridge small-molecule therapeutics and bioconjugation chemistry, while its applications resonate with current biopharmaceutical innovation trends. As AI-assisted molecular design advances, this compound's role in fragment-based drug discovery is likely to expand further.